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Compound of Interest

Compound Name: 6-Amino-3,4-benzocoumarin

Cat. No.: B1330687

In-Depth Technical Guide: 6-Amino-3,4-
benzocoumarin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Amino-3,4-benzocoumarin,
also known by its IUPAC name, 2-aminobenzo[c]chromen-6-one. This document details its
chemical structure, physicochemical properties, a representative synthetic protocol, and
potential biological significance based on the activities of related coumarin compounds.

Physicochemical and Identifier Data

The quantitative data for 6-Amino-3,4-benzocoumarin are summarized in the table below,
providing a clear reference for its key properties and identifiers.
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Property Value Source(s)

2-aminobenzo[c]chromen-6-

IUPAC Name [PubChem][1]
one
CAS Number 83527-99-5 [PubChem][1]
Molecular Formula C13HaNO:2 [PubChem][1]
Molecular Weight 211.22 g/mol [PubChem][1]
Monoisotopic Mass 211.063328530 Da [PubChem][1]
Melting Point 190-191 °C [Sigma-Aldrich]
XLogP3 2.4 [PubChem][1]
InChl Key DGSQRIGGUZPERU- [PubChem][1]

UHFFFAOYSA-N

C1=CC=C2C(=C1)C3=C(C=C
SMILES [PubChem][1]
C(=C3)N)OC2=0

Chemical Structure

6-Amino-3,4-benzocoumarin is a heterocyclic compound featuring a fused four-ring system.
This structure consists of a coumarin core fused with a benzene ring, forming the
benzo[c]chromen-6-one framework, with an amino group substituted on the benzocoumarin
ring system.
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Step 1: Suzuki-Miyaura Coupling

Pd Catalyst (e.g., Pd(PPhs)a) Step 2:
p 2: Lactonization
[ Base (e.g., Na2COs) Acid-catalyzed

Heat, Inert Almosphere‘ Biaryl Intermediate | | Intramolecular Cyclization | | Nitro-substituted
2-Bromobenzoic Acid + (Nitro-substituted) benzo[c]chromen-6-one
Nitrophenylboronic Acid

Step 3: Reduttiqn

Reducing Agent > 6-Amino-3,4-benzocoumarin
(e.g., SnCI2/HClI or Hz/Pd-C) (Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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